Cas no 2229272-39-1 (2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol
• CAS No: 2229272-39-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6286969
• PubChem ID: 165752395
• Update Time: 2025-05-23

2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol
• EN300-1807231
• 2229272-39-1

• Inchi： 1S/C11H17NO/c1-9-4-5-10(12-7-9)6-11(2,3)8-13/h4-5,7,13H,6,8H2,1-3H3
• InChI Key： LMGGEKPBBNAVSV-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol

Comprehensive Overview of 2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol (CAS No. 2229272-39-1)

2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol is a specialized organic compound with a unique molecular structure that combines a pyridine ring with a branched aliphatic chain. This compound, identified by its CAS number 2229272-39-1, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both a 5-methylpyridin-2-yl group and a 2,2-dimethylpropan-1-ol moiety contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for chiral ligands and catalysts, which are critical in asymmetric synthesis. The compound’s hydroxyl group and sterically hindered structure also make it a candidate for designing biodegradable polymers, aligning with the global push toward sustainable chemistry.

The synthesis of CAS 2229272-39-1 typically involves multi-step organic reactions, including Grignard additions or cross-coupling reactions, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its structural integrity. Given its low toxicity profile and stability under ambient conditions, this compound is increasingly explored in green chemistry initiatives, addressing concerns about environmental impact.

From a commercial perspective, 2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol is available through specialty chemical suppliers, often in gram to kilogram quantities for R&D purposes. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. As the pharmaceutical industry continues to prioritize novel heterocyclic compounds, this chemical is poised to play a pivotal role in the development of next-generation therapeutics.

Frequently asked questions about CAS 2229272-39-1 include inquiries about its solubility (notably in polar solvents like ethanol and DMSO), storage recommendations (typically under inert atmospheres), and potential derivatization pathways. These queries reflect the compound’s versatility and the growing interest from academic and industrial researchers. Additionally, its relevance to AI-driven drug discovery platforms highlights its intersection with cutting-edge technology trends.

In summary, 2,2-dimethyl-3-(5-methylpyridin-2-yl)propan-1-ol represents a compelling case study in modern synthetic chemistry. Its structural features, combined with broad applicability, position it as a key player in advancing precision medicine and sustainable industrial processes. Future research may uncover further innovations leveraging this molecule’s unique properties.